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Compound of Interest

Compound Name: Ethyl 2-(pyridin-2-YL)propanoate

Cat. No.: B1323062

In-depth Technical Guide: Ethyl 3-(pyridin-2-
yl)propanoate

Disclaimer: Information regarding the specific chemical compound "Ethyl 2-(pyridin-2-
YL)propanoate" is not readily available in public chemical databases. This guide will focus on
the closely related and well-documented structural isomer, Ethyl 3-(pyridin-2-yl)propanoate.

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and synthetic considerations for Ethyl 3-(pyridin-2-yl)propanoate, a compound of
interest to researchers and professionals in chemical synthesis and drug development.

Molecular Structure and Formula

Ethyl 3-(pyridin-2-yl)propanoate is a chemical compound featuring a pyridine ring substituted at
the 2-position with an ethyl propanoate chain. The linkage is at the third carbon of the
propanoate group.

Molecular Formula: C1o0H13NO2
2D Structure:
SMILES: CCOC(=0)CCclccccnl

InChl: InChl=1S/C10H13NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-5,8H,2,6-7H2,1H3
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Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for Ethyl 3-(pyridin-2-yl)propanoate.

Property Value Source

Molecular Weight 179.22 g/mol [PubChem CID: 347337]
Molecular Formula C10H13NO2 [PubChem CID: 347337]
CAS Number 2739-74-4 [PubChem CID: 347337]
Appearance Yellow to brown liquid [ChemicalBook]

Boiling Point 258 °C at 750 Torr [ChemicalBook]

Density 1.071 g/cm3 [ChemicalBook]

pKa 5.32 £ 0.12 (Predicted) [ChemicalBook]

Storage Temperature inert atmosphere, Room [ChemicalBook]

Temperature

Spectroscopic data, including 13C NMR, GC-MS, and FTIR spectra, are available for this
compound and are crucial for its identification and characterization.[1]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Ethyl 3-(pyridin-2-
yl)propanoate are not extensively published, a general synthetic approach can be inferred from
related preparations. A common method for the synthesis of similar compounds involves the
reaction of a pyridine derivative with a suitable propanoate precursor.

A plausible synthetic route could involve the Michael addition of a 2-substituted pyridine
nucleophile to ethyl acrylate. The reaction conditions would likely require a suitable solvent and
potentially a catalyst to facilitate the addition. Purification of the final product would typically be
achieved through column chromatography or distillation.

For the related compound, Ethyl 3-(pyridin-2-ylamino)propanoate, a detailed synthetic method
has been described.[2][3] This process involves the reaction of 2-aminopyridine with ethyl
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acrylate in the presence of trifluoromethanesulfonic acid as a catalyst, carried out in anhydrous
ethanol under nitrogen protection at elevated temperatures.[2][3] The product is then isolated
through a series of washing and recrystallization steps.[2][3]

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of a
pyridinyl-substituted propanoate.

General Synthesis Workflow
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General Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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